Cas no 2168292-21-3 (5-(oxiran-2-yl)methyl-2-(trifluoromethyl)pyridine)

• Product Name: 5-(oxiran-2-yl)methyl-2-(trifluoromethyl)pyridine
• CAS No: 2168292-21-3
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• CID: 5974023
• PubChem ID: 165980125
• Update Time: 2025-06-14

5-(oxiran-2-yl)methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(oxiran-2-yl)methyl-2-(trifluoromethyl)pyridine
• 5-[(oxiran-2-yl)methyl]-2-(trifluoromethyl)pyridine
• EN300-1958758
• 2168292-21-3

• Inchi： 1S/C9H8F3NO/c10-9(11,12)8-2-1-6(4-13-8)3-7-5-14-7/h1-2,4,7H,3,5H2
• InChI Key： XZKIFNTZPQATPB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)CC1CO1)(F)F

Computed Properties

• Exact Mass: 203.05579836g/mol
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.4Ų

Additional information on 5-(oxiran-2-yl)methyl-2-(trifluoromethyl)pyridine

Comprehensive Overview of 5-(oxiran-2-yl)methyl-2-(trifluoromethyl)pyridine (CAS No. 2168292-21-3)

5-(oxiran-2-yl)methyl-2-(trifluoromethyl)pyridine, with the CAS number 2168292-21-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound features a unique combination of a pyridine ring, a trifluoromethyl group, and an oxirane (epoxide) moiety, making it a versatile intermediate for various synthetic applications. Its molecular structure and reactive sites offer opportunities for further functionalization, which is particularly valuable in drug discovery and advanced material design.

The growing interest in 5-(oxiran-2-yl)methyl-2-(trifluoromethyl)pyridine is driven by its potential applications in small-molecule therapeutics and catalysis. Researchers are exploring its role in the development of kinase inhibitors and antiviral agents, as the trifluoromethyl group often enhances metabolic stability and bioavailability. Additionally, the oxirane ring provides a reactive handle for crosslinking or polymerization, which is useful in creating high-performance polymers and coatings with tailored properties.

In the context of green chemistry and sustainable synthesis, CAS 2168292-21-3 is being studied for its compatibility with biocatalysts and flow chemistry techniques. These approaches align with the industry's shift toward environmentally friendly processes, reducing waste and energy consumption. The compound's stability under mild reaction conditions makes it a candidate for continuous manufacturing, a trend gaining traction in pharmaceutical production.

From a commercial perspective, 5-(oxiran-2-yl)methyl-2-(trifluoromethyl)pyridine is part of a broader market demand for fluorinated building blocks and epoxide derivatives. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to clients in drug development and specialty chemicals. Its synthesis and purification protocols are also topics of interest, with researchers optimizing routes to improve yield and scalability.

Safety and handling of CAS 2168292-21-3 follow standard laboratory practices, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its epoxide functionality warrants caution due to potential reactivity. Regulatory compliance, such as REACH and GMP standards, is essential for its use in commercial applications, particularly in the pharmaceutical sector.

In summary, 5-(oxiran-2-yl)methyl-2-(trifluoromethyl)pyridine (2168292-21-3) represents a promising compound at the intersection of medicinal chemistry and material science. Its structural features and reactivity profile continue to inspire innovations across multiple industries, reflecting the dynamic nature of modern chemical research. As advancements in synthetic methodologies and application-driven design progress, this compound is poised to play a pivotal role in future scientific breakthroughs.